Cas no 2375195-65-4 ((8-Fluoroquinolin-5-yl)methanol)

• Product Name: (8-Fluoroquinolin-5-yl)methanol
• CAS No: 2375195-65-4
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• MDL: MFCD32063317
• CID: 5574815
• PubChem ID: 154728479
• Update Time: 2025-07-23

(8-Fluoroquinolin-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (8-Fluoroquinolin-5-yl)methanol

• MDL： MFCD32063317
• Inchi： 1S/C10H8FNO/c11-9-4-3-7(6-13)8-2-1-5-12-10(8)9/h1-5,13H,6H2
• InChI Key： VGKJQGDJDGMYBP-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C2N=CC=CC1=2)O

Additional information on (8-Fluoroquinolin-5-yl)methanol

Introduction to (8-Fluoroquinolin-5-yl)methanol (CAS No. 2375195-65-4)

(8-Fluoroquinolin-5-yl)methanol, with the CAS number 2375195-65-4, is a fluorinated quinoline derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that have been extensively studied for their potential applications in drug development, particularly in the treatment of various infectious diseases and cancers.

The structural framework of (8-Fluoroquinolin-5-yl)methanol consists of a quinoline core substituted with a fluoro group at the 8-position and a hydroxymethyl group at the 5-position. This specific arrangement of functional groups imparts distinct chemical and biological characteristics to the molecule, making it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient preparation of (8-Fluoroquinolin-5-yl)methanol, which has facilitated its incorporation into various research and development pipelines. The synthesis typically involves multi-step reactions, including fluorination and functional group transformations, which highlight the compound's synthetic versatility.

In the realm of medicinal chemistry, quinoline derivatives have long been recognized for their broad spectrum of biological activities. The introduction of a fluoro group at the 8-position of the quinoline ring enhances the metabolic stability and bioavailability of the molecule, while the hydroxymethyl group at the 5-position provides a site for further derivatization and interaction with biological targets.

One of the most compelling aspects of (8-Fluoroquinolin-5-yl)methanol is its potential as an intermediate in the synthesis of novel therapeutic agents. Researchers have been exploring its utility in developing compounds with enhanced efficacy against resistant bacterial strains and as inhibitors of specific enzymes involved in cancer progression. The fluorine atom's electronic properties also contribute to the molecule's binding affinity, making it an attractive scaffold for structure-based drug design.

The pharmacological profile of (8-Fluoroquinolin-5-yl)methanol has been investigated through both in vitro and in vivo studies. Preliminary findings suggest that this compound exhibits notable activity against certain pathogens, including those that exhibit multidrug resistance. Additionally, its interaction with biological macromolecules has been studied to understand its mechanism of action, which could provide insights into its therapeutic potential.

The development of new antibiotics remains a critical challenge in global healthcare, particularly as bacterial resistance to existing drugs continues to rise. Quinoline derivatives, including (8-Fluoroquinolin-5-yl)methanol, offer a promising alternative by targeting unique bacterial pathways. The fluorine substitution enhances the molecule's ability to penetrate bacterial cell membranes, thereby improving its antibacterial efficacy.

In cancer research, quinoline derivatives have shown promise as chemotherapeutic agents due to their ability to inhibit key enzymes involved in tumor growth and metastasis. The structural features of (8-Fluoroquinolin-5-yl)methanol make it a versatile scaffold for designing molecules that can selectively target cancer cells while minimizing toxicity to healthy tissues. Further studies are ongoing to elucidate its role in oncology therapy.

The synthesis and application of fluorinated quinolines have been supported by significant advancements in computational chemistry and molecular modeling techniques. These tools have enabled researchers to predict the biological activity of (8-Fluoroquinolin-5-yl)methanol and optimize its structure for improved therapeutic outcomes. Such computational approaches are integral to modern drug discovery processes, allowing for rapid screening and validation of novel compounds.

The future prospects of (8-Fluoroquinolin-5-yl)methanol are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical trials, ultimately bringing new treatments to patients in need. The compound's unique properties make it a valuable asset in the continuous quest for innovative pharmaceutical solutions.

In conclusion, (8-fluoroquinolin-5-yl)methanol (CAS No. 2375195-65-4) represents a significant advancement in pharmaceutical chemistry, offering a versatile scaffold for developing novel therapeutic agents. Its structural features, synthetic accessibility, and demonstrated biological activity position it as a key compound in ongoing research efforts aimed at addressing critical healthcare challenges.